
Understanding the Orthoester Functional Group

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1,1,1-Trimethoxy-2-methylpropane

CAS No.: 66226-66-2

Cat. No.: B7769477 Get Quote

1,1,1-Trimethoxy-2-methylpropane belongs to the orthoester class of organic compounds. An

orthoester is characterized by a central carbon atom bonded to three alkoxy groups (–OR').[1]

[2][3] They can be considered derivatives of unstable orthoacids (R-C(OH)₃), which are the

hypothetical products of excessive hydration of carboxylic acids.[2][3] The general formula for

an orthoester is RC(OR')₃.[1][2] This structural feature is the foundation for the compound's

reactivity and its various naming conventions.

Deconstructing the IUPAC Name: 1,1,1-Trimethoxy-
2-methylpropane
The systematic name assigned by the International Union of Pure and Applied Chemistry

(IUPAC) is 1,1,1-Trimethoxy-2-methylpropane.[4] This name is derived by following a set of

established rules:

Identify the Parent Alkane: The longest continuous carbon chain is a three-carbon chain,

which corresponds to "propane."

Number the Chain: The chain is numbered to give the substituents the lowest possible

locants. In this case, numbering from the end with the trimethoxy groups is required.

Identify and Name Substituents:

There are three methoxy groups (–OCH₃) attached to the first carbon (C1), leading to the

prefix "1,1,1-trimethoxy-".
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There is one methyl group (–CH₃) attached to the second carbon (C2), leading to the

prefix "2-methyl-".

Assemble the Name: The substituents are listed alphabetically (ignoring numerical prefixes

like "tri-") followed by the parent alkane name.

Caption: IUPAC naming convention for 1,1,1-Trimethoxy-2-methylpropane.

Common and Trivial Synonyms
While the IUPAC name is systematic, several common synonyms are frequently encountered in

chemical literature and supplier catalogs. These names often relate the orthoester to its

corresponding carboxylic acid.

Relationship to Isobutyric Acid
Orthoesters are formally derived from carboxylic acids. The parent carboxylic acid for 1,1,1-
Trimethoxy-2-methylpropane is 2-methylpropanoic acid, which is commonly known as

isobutyric acid. The "isobutyl" group, (CH₃)₂CH-CH₂–, provides the structural framework.

This relationship gives rise to the most prevalent synonyms:

Trimethyl orthoisobutyrate: This name indicates it is the trimethyl orthoester derivative of

isobutyric acid.[4][5][6] An abbreviated form, TMOIB, is also used.[4][6]

Orthoisobutyric Acid Trimethyl Ester: This is a more formal variation of the same concept,

explicitly stating it is the trimethyl ester of the hypothetical orthoisobutyric acid.[4][5]

Carboxylic Acid Hypothetical Intermediate Orthoester Product

Isobutyric Acid
(2-Methylpropanoic Acid)

Orthoisobutyric Acid
(Hypothetical)

+ 2 H₂O
(Hydration) 1,1,1-Trimethoxy-2-methylpropane

(Trimethyl orthoisobutyrate)

+ 3 CH₃OH
- 3 H₂O

(Esterification)

Click to download full resolution via product page

Caption: Derivation of orthoester nomenclature from the parent carboxylic acid.
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Other Systematic Variations
Other synonyms arise from different ways of defining the parent structure in chemical indexing

systems:

Propane, 1,1,1-trimethoxy-2-methyl-: This inverted format is often used in chemical abstracts

and databases for indexing purposes.[4][5][6]

1,1,1-Trimethoxyisobutane: This name treats "isobutane" as the parent hydrocarbon, which

is a branched four-carbon alkane.[4]

Summary of Synonyms
Naming Convention Synonym

IUPAC Name 1,1,1-Trimethoxy-2-methylpropane

Common Name Trimethyl orthoisobutyrate

Abbreviation TMOIB

Formal Ester Name Orthoisobutyric Acid Trimethyl Ester

Index Name Propane, 1,1,1-trimethoxy-2-methyl-

Alternative Alkane Base 1,1,1-Trimethoxyisobutane

Physicochemical Properties for Identification
Confirming the identity of a chemical requires matching its physical and chemical properties

with established data. Below is a summary of key properties for 1,1,1-Trimethoxy-2-
methylpropane.
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Property Value Source(s)

CAS Number 52698-46-1 [4][5][6][7]

Molecular Formula C₇H₁₆O₃ [4][5][6][7]

Molecular Weight 148.20 g/mol [5][6][7]

Appearance Clear, colorless liquid [5][6][8]

Boiling Point 124.8 - 135 °C at 760 mmHg [5][6][7]

Density ~0.9 g/cm³ [6][7]

Flash Point ~34.5 °C [5][6][7]

Refractive Index ~1.400 [5][6]

Applications and Context
Understanding the context in which 1,1,1-Trimethoxy-2-methylpropane is used can help

researchers anticipate the synonyms they might encounter. Its primary roles include:

Chemical Intermediate: It serves as a building block in the synthesis of more complex

molecules, particularly in the pharmaceutical and pesticide industries.[5][8] In synthetic

chemistry literature, names like "trimethyl orthoisobutyrate" are common due to the focus on

the reactive orthoester group.

Solvent: Its ability to dissolve a range of substances makes it useful as a solvent in some

industrial processes.[5][8]

Fuel Additive: It has been explored as a fuel additive to enhance combustion efficiency.[5]

Safety and Handling
Regardless of the name used, the substance's hazards remain the same. 1,1,1-Trimethoxy-2-
methylpropane is a flammable liquid and vapor.[4][6] Standard precautions for handling

flammable organic liquids should be observed, including working in a well-ventilated area,

avoiding sources of ignition, and using appropriate personal protective equipment.[6] It is also

noted to be irritating to the eyes, respiratory system, and skin.[7]
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Caption: Workflow for ensuring safety from identification to handling.

Conclusion
The existence of multiple synonyms for 1,1,1-Trimethoxy-2-methylpropane stems from

different systematic nomenclature systems and the common practice of naming orthoesters

based on their parent carboxylic acids. For researchers and developers, a thorough

understanding of these naming conventions—from the formal IUPAC designation to common

names like Trimethyl orthoisobutyrate (TMOIB)—is essential for accurate literature review,

chemical sourcing, and maintaining safety in the laboratory. Cross-referencing with the CAS

number (52698-46-1) remains the most reliable method for unambiguous identification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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